Cas no 1804879-74-0 (Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate
• CAS No: 1804879-74-0
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4951583
• Update Time: 2025-11-05

Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO3/c1-17-8-4-6(5-15)3-7(10(16)18-2)9(8)11(12,13)14/h3-4H,1-2H3
• InChI Key： RCPFOGSYUXDRRO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=CC=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate

Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate (CAS No. 1804879-74-0): A Comprehensive Overview

Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate, identified by its CAS number 1804879-74-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of substituted benzoates, which are widely studied for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyano group, a methoxy group, and a trifluoromethyl group, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The< strong>5-cyano moiety in the molecule introduces a polar functional group that can participate in hydrogen bonding interactions, enhancing the solubility and reactivity of the compound. This feature is particularly useful in pharmaceutical applications where solubility is a critical factor for drug bioavailability. Additionally, the< strong>3-methoxy group provides an electron-donating effect, which can influence the electronic properties of the aromatic ring and affect its reactivity in various chemical transformations.

The< strong>2-(trifluoromethyl) substituent is another key feature that contributes to the compound's distinct properties. The trifluoromethyl group is known for its ability to enhance metabolic stability and lipophilicity, making it a common moiety in drug molecules designed to improve pharmacokinetic profiles. This group can also influence the binding affinity of the compound to biological targets, potentially increasing its efficacy as a therapeutic agent.

In recent years, there has been growing interest in exploring the pharmacological potential of substituted benzoates. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The< strong>Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate has been investigated for its potential role in modulating various biological pathways. For instance, preliminary studies suggest that this compound may interact with enzymes and receptors involved in inflammation and cell proliferation, making it a promising candidate for further development as an anti-inflammatory or anticancer agent.

The synthesis of< strong>Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each substituent—cyano, methoxy, and trifluoromethyl—must be carefully controlled to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to achieve the desired structure efficiently.

From a computational chemistry perspective, the< strong>Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate molecule has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the binding modes of the compound and have helped identify key residues involved in its pharmacological effects. Such information is crucial for designing more potent derivatives with improved therapeutic profiles.

The pharmacokinetic properties of< strong>Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate have also been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical application. However, further studies are needed to assess its safety profile and long-term effects.

In conclusion, Methyl 5-cyano-3-methoxy-2-(trifluoromethyl)benzoate (CAS No. 1804879-74-0) is a structurally complex and functionally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable tool for studying various biological pathways and developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.